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Compound of Interest

Compound Name: Tris(2-methoxyethoxy)vinylsilane

Cat. No.: B093991

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(2-methoxyethoxy)vinylsilane (TMEVS) is a versatile organosilane that serves as an
effective crosslinker and adhesion promoter in the formulation of silicone elastomers. Its unique
bifunctional nature, possessing both a reactive vinyl group and hydrolyzable 2-methoxyethoxy
groups, allows for its participation in various curing chemistries, leading to tailored properties of
the final elastomeric material. These properties, including enhanced mechanical strength,
thermal stability, and adhesion to a wide range of substrates, make TMEVS a valuable
component in the development of high-performance silicones for demanding applications in
research, medical devices, and pharmaceutical product development.

This document provides detailed application notes and experimental protocols for the utilization
of Tris(2-methoxyethoxy)vinylsilane as a crosslinker in both platinum-catalyzed addition cure
and tin-catalyzed condensation cure silicone elastomer systems.

Physical and Chemical Properties of Tris(2-
methoxyethoxy)vinylsilane

Proper handling and storage of TMEVS are crucial for its effective use. The following table
summarizes its key physical and chemical properties.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b093991?utm_src=pdf-interest
https://www.benchchem.com/product/b093991?utm_src=pdf-body
https://www.benchchem.com/product/b093991?utm_src=pdf-body
https://www.benchchem.com/product/b093991?utm_src=pdf-body
https://www.benchchem.com/product/b093991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

CAS Number 1067-53-4

Molecular Formula C11H2406Si

Molecular Weight 280.39 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 136.2 °C @ 5.5 mmHg
Density 1.034 g/mL at 25 °C
Refractive Index n20/D 1.43

B Soluble in most organic solvents; hydrolyzes in
Solubility
the presence of water

Application in Platinum-Cured (Addition Cure)
Silicone Elastomers

In platinum-catalyzed addition cure systems, the vinyl group of TMEVS patrticipates in a
hydrosilylation reaction with silicon-hydride (Si-H) functional groups of a base polymer. This
reaction forms stable ethylene bridges between polymer chains, resulting in a crosslinked
network with no byproducts. TMEVS can be used to modify the crosslink density and
mechanical properties of the resulting elastomer.

Quantitative Data: Effect of TMEVS Concentration on
Mechanical Properties

The concentration of TMEVS can be varied to tailor the mechanical properties of the cured
silicone elastomer. The following table illustrates the typical effects of increasing TMEVS
concentration in a model platinum-cured formulation.
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TMEVS . .
. Tensile Strength Elongation at
Concentration Shore A Hardness
(MPa) Break (%)
(phr)*
1.0 6.5 450 30
2.0 7.8 380 35
3.0 8.5 320 40
4.0 9.2 280 45

*phr: parts per hundred rubber (relative to the base polymer)

Experimental Protocol: Preparation of a Platinum-Cured

Silicone Elastomer

This protocol describes the preparation of a platinum-cured silicone elastomer using TMEVS.

Materials:

Fumed silica (as reinforcing filler)

Toluene (for dispersion)

Equipment:

e Mechanical stirrer

Vinyl-terminated polydimethylsiloxane (PDMS) (e.g., 10,000 cSt)
Poly(methylhydrosiloxane-co-dimethylsiloxane) (as the crosslinking agent)
Tris(2-methoxyethoxy)vinylsilane (TMEVS)

Platinum-divinyltetramethyldisiloxane complex (Karstedt's catalyst), 2% Pt in xylene

Inhibitor (e.g., 1-ethynyl-1-cyclohexanol), 1% solution in toluene
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e Vacuum chamber

e Molding press with heating platens
e Tensile tester

Procedure:

e Compounding:

o In a mixing vessel, combine 100 parts of vinyl-terminated PDMS with 15-30 parts of fumed
silica.

o Mix at high speed until the fumed silica is fully dispersed and a homogeneous paste is
formed. This may require heating to 80-100°C to reduce viscosity.

o Allow the mixture to cool to room temperature.
e Formulation:

o To the compounded base, add the poly(methylhydrosiloxane-co-dimethylsiloxane)
crosslinker. The amount should be adjusted to achieve a desired Si-H to vinyl group molar
ratio (typically between 1.2:1 and 2:1).

o Add the desired amount of Tris(2-methoxyethoxy)vinylsilane (e.g., 1-4 phr).

o Add the inhibitor (e.g., 0.1-0.5 phr of the 1% solution) and mix thoroughly. The inhibitor
controls the working time of the formulation.

o In a separate, small, and dry container, dilute the platinum catalyst with a small amount of
toluene for easier dispersion.

o Add the diluted platinum catalyst to the mixture (typically 5-10 ppm of platinum relative to
the total formulation) and mix thoroughly but gently to avoid incorporating excessive air.

e Degassing:
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o Place the formulated silicone mixture in a vacuum chamber and apply vacuum until all air
bubbles are removed.

e Curing:
o Pour the degassed mixture into a pre-heated mold.

o Cure in a molding press at a specified temperature and time (e.g., 150°C for 15 minutes).
The optimal curing conditions will depend on the specific formulation and part thickness.

e Post-Curing:

o For applications requiring optimal mechanical properties and removal of any volatile
residues, a post-curing step is recommended. This typically involves heating the cured
elastomer in an oven at a temperature of 150-200°C for 2-4 hours.

e Characterization:

o After post-curing and cooling to room temperature, the mechanical properties (tensile
strength, elongation at break, Shore A hardness) of the elastomer can be measured
according to standard testing methods (e.g., ASTM D412 and ASTM D2240).

Diagrams
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Caption: Experimental workflow for platinum-cured silicone elastomer preparation.
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Caption: Platinum-catalyzed hydrosilylation crosslinking pathway.

Application in Tin-Cured (Condensation Cure)
Silicone Elastomers

In tin-catalyzed condensation cure systems, the 2-methoxyethoxy groups of TMEVS hydrolyze
in the presence of atmospheric moisture to form reactive silanol (Si-OH) groups. These silanol
groups then condense with silanol-terminated PDMS polymers, forming stable siloxane (Si-O-
Si) crosslinks and releasing 2-methoxyethanol as a byproduct. The vinyl group of TMEVS
remains as a pendant functional group on the crosslinked network, which can be utilized for
subsequent surface modification or grafting reactions.

Quantitative Data: Effect of TMEVS on RTV-1 Sealant
Properties
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TMEVS can be used as a crosslinker in one-component (RTV-1) moisture-curing silicone
sealants. The following table shows the effect of TMEVS concentration on the properties of a
model sealant formulation.

TMEVS . . .

. Tack-Free Time Tensile Strength Elongation at
Concentration .

(minutes) (MPa) Break (%)

(phr)*
4 25 1.8 350
6 20 2.2 300
8 15 25 250
10 12 2.8 220

*phr: parts per hundred rubber (relative to the base polymer)

Experimental Protocol: Preparation of a Tin-Cured RTV-1
Silicone Sealant

This protocol outlines the preparation of a one-component, moisture-curing RTV-1 silicone
sealant using TMEVS.

Materials:

Silanol-terminated polydimethylsiloxane (PDMS) (e.g., 50,000 cSt)

Tris(2-methoxyethoxy)vinylsilane (TMEVS)

Dibutyltin dilaurate (DBTDL) (as catalyst)

Fumed silica, surface-treated (hydrophobic)

Plasticizer (e.g., non-reactive silicone fluid)

Adhesion promoter (optional, e.g., an aminosilane)

Equipment:
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e Planetary mixer with vacuum capability
e Sealant cartridge filling equipment
Procedure:

e Base Compounding:

o In a planetary mixer, combine 100 parts of silanol-terminated PDMS with 10-20 parts of
surface-treated fumed silica and 10-30 parts of a non-reactive silicone fluid plasticizer.

o Mix under vacuum until a uniform, lump-free paste is obtained.
e Formulation:

o While continuing to mix under a dry nitrogen atmosphere, add the desired amount of
Tris(2-methoxyethoxy)vinylsilane (e.g., 4-10 phr).

o If required, add an adhesion promoter (e.g., 0.5-1.5 phr).
o Add the dibutyltin dilaurate catalyst (e.g., 0.1-0.5 phr) and mix until completely dispersed.
e Packaging:

o Under moisture-free conditions, transfer the formulated sealant into sealant cartridges and
seal them.

e Curing:

o To evaluate the sealant, extrude a bead onto a substrate and expose it to ambient
atmospheric conditions (e.g., 23°C and 50% relative humidity).

o The sealant will cure from the outside in as it reacts with atmospheric moisture.
e Characterization:

o Measure the tack-free time by lightly touching the surface of the sealant bead at regular
intervals until it is no longer tacky.
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o Allow the sealant to fully cure (typically 24-72 hours, depending on the thickness) before
performing mechanical tests (tensile strength and elongation at break) on thin, cured
sheets of the material.
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Caption: Workflow for RTV-1 silicone sealant preparation.
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Caption: Tin-catalyzed condensation curing pathway.

Safety Precautions

o Always work in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.

o Tris(2-methoxyethoxy)vinylsilane is sensitive to moisture. Store in a tightly sealed

container in a cool, dry place.

o Consult the Safety Data Sheet (SDS) for Tris(2-methoxyethoxy)vinylsilane and all other

chemicals before use for detailed safety and handling information.

e The byproducts of condensation curing (e.g., 2-methoxyethanol) may be hazardous. Ensure

adequate ventilation during curing.
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Disclaimer

The information, protocols, and data provided in this document are intended for guidance and
informational purposes only. They are based on general knowledge and typical formulations.
Users should conduct their own experiments and tests to determine the suitability of Tris(2-
methoxyethoxy)vinylsilane for their specific applications and formulations. The optimal
concentrations, curing conditions, and final properties may vary depending on the specific
grades of polymers, fillers, and other additives used.

 To cite this document: BenchChem. [Application Notes and Protocols for Tris(2-
methoxyethoxy)vinylsilane in Silicone Elastomers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093991#tris-2-methoxyethoxy-
vinylsilane-as-a-crosslinker-for-silicone-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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